Cas no 2757085-33-7 ((S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 2757085-33-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5520085
• PubChem ID: 166595030
• Update Time: 2025-06-10

(S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• G65470
• MFCD34598921
• 2757085-33-7

• Inchi： 1S/C11H14N2O/c1-2-9-8-14-11(13-9)7-10-5-3-4-6-12-10/h3-6,9H,2,7-8H2,1H3/t9-/m0/s1
• InChI Key： WKIUPAOWYKIJIH-VIFPVBQESA-N
• SMILES： C(C1N=CC=CC=1)C1OC[C@H](CC)N=1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Introduction to (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No: 2757085-33-7)

The compound (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole, identified by the CAS registry number 2757085-33-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring structure. The presence of the pyridin-2-ylmethyl group and the ethyl substituent at specific positions on the oxazole ring imparts unique electronic and steric properties to this molecule.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The (S)-4-Ethyl configuration of this compound suggests a specific stereochemistry that could influence its biological activity and pharmacokinetic properties. The pyridin-2-ylmethyl group is known to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further research in medicinal chemistry.

The synthesis of (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole involves a multi-step process that typically includes nucleophilic substitution, cyclization, and stereochemical control to achieve the desired configuration. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of chiral catalysts and asymmetric induction techniques to ensure high enantiomeric excess.

In terms of applications, this compound has shown potential in the field of catalysis due to its ability to act as a ligand in transition metal complexes. Recent studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis for constructing complex molecules with high precision.

Furthermore, the compound's unique structure makes it an interesting candidate for materials science applications. Its ability to form stable supramolecular assemblies has been explored in the context of self-assembled monolayers and nanomaterials development.

From a toxicological perspective, preliminary studies suggest that (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole exhibits low toxicity at concentrations relevant to its intended applications. However, further research is required to fully understand its safety profile and potential environmental impact.

In conclusion, (S)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No: 2757085-33-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and stereochemistry make it an attractive target for ongoing research efforts aimed at harnessing its full potential in drug discovery, catalysis, and materials science.